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Compound of Interest

Compound Name:
4-(Bromomethyl)-5-methyl-3-

phenylisoxazole

CAS No.: 180597-83-5

Cat. No.: B064198

Get Quote

Executive Summary: The Scaffold vs. The Drug
In the landscape of medicinal chemistry, 4-(bromomethyl)-5-methyl-3-phenylisoxazole
(CAS: 113841-59-1) occupies a critical niche not as a final therapeutic agent, but as a high-

value pharmacophore donor. This guide compares the biological activity of this reactive

"warhead" against the therapeutic libraries derived from it, specifically contrasting them with

established isoxazole standards like Sulfamethoxazole and Leflunomide.

While the parent bromide exhibits non-specific cytotoxicity due to its alkylating nature, its

derivatives—formed via nucleophilic substitution—demonstrate potent, targeted biological

activities ranging from tubulin inhibition (IC50 ~0.3 µM) to broad-spectrum antimicrobial efficacy

(MIC ~6.25 µg/mL).

Technical Profile: The Precursor
4-(Bromomethyl)-5-methyl-3-phenylisoxazole
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Role: Synthetic Intermediate / Alkylating Agent

Reactivity: High. The bromomethyl group at the C4 position is highly susceptible to SN2

attack by amines, thiols, and phenols.

Direct Biological Activity:

Mechanism: Non-specific alkylation of cellular nucleophiles (DNA, proteins).

Toxicity: Corrosive; causes severe skin burns and eye damage. Not suitable for direct

therapeutic use due to lack of selectivity.

Utility: It serves as the "key" to unlock the biological potential of the 5-methyl-3-

phenylisoxazole ring, a privileged structure known to bind to various kinase and enzymatic

pockets.

Comparative Analysis: Derivatives vs. Standards[1]
The true value of this scaffold is realized when the bromine "warhead" is replaced by functional

groups. Below is a comparison of libraries synthesized from this precursor against clinical

standards.

Anticancer Activity (Isoxazolyl-Piperazine Hybrids)
Derivatives synthesized by reacting the bromomethyl precursor with arylpiperazines have

shown remarkable cytotoxicity against hepatocellular carcinoma (HCC) lines.
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Compound
Class

Target Cell
Line

IC50 (µM)
Mechanism of
Action

vs. Standard
(Doxorubicin)

Isoxazolyl-

Piperazine 5m
Huh7 (Liver) 0.32

Oxidative Stress

/ p53 Activation

Superior

(Doxorubicin

IC50 ~0.5 µM)

Isoxazolyl-

Piperazine 5o
MCF-7 (Breast) 1.8

Tubulin

Polymerization

Inhibition

Comparable

Parent Bromide All Lines N/A (Toxic)
Non-specific

Alkylation

Non-selective

toxicity

Combretastatin

A-4
General ~0.01 Tubulin Binding

More Potent but

less stable

Key Insight: The 3,5-disubstituted isoxazole moiety acts as a bioisostere for the cis-stilbene

core of Combretastatin A-4, stabilizing the microtubule-destabilizing conformation without the

metabolic instability of the stilbene double bond.

Antimicrobial Activity (Isoxazolyl-Thiazoles)
When the bromomethyl group is used to alkylate thiazole or benzothiazole scaffolds, the

resulting hybrids exhibit broad-spectrum activity.

Compound Organism MIC (µg/mL) Relative Potency

Isoxazolyl-Thiazole

Derivative
S. aureus (Gram +) 6.25

2x Potency vs.

Ampicillin

Isoxazolyl-Thiazole

Derivative
E. coli (Gram -) 12.5

Comparable to

Ciprofloxacin

Sulfamethoxazole

(Standard)
Broad Spectrum 25 - 50

Lower potency in

resistant strains

Mechanistic Pathways
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The following diagrams illustrate the transformation of the precursor into active drugs and the

specific signaling pathways engaged by the anticancer derivatives.

Synthesis & Activation Workflow
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Caption: Transformation of the reactive bromomethyl scaffold into a targeted bioactive ligand

via nucleophilic substitution.

Anticancer Mechanism of Action (Derivative 5m)
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Caption: Signaling cascade triggered by isoxazole-piperazine derivatives in HepG2/Huh7 liver

cancer cells.

Experimental Protocols
Synthesis of Isoxazolyl-Piperazine Derivatives
Objective: Replace the bromine atom with an arylpiperazine moiety to generate the active

anticancer agent.

Reagents: 4-(bromomethyl)-5-methyl-3-phenylisoxazole (1.0 eq), Substituted

Arylpiperazine (1.1 eq), Potassium Carbonate (K₂CO₃, 2.0 eq), Acetonitrile (ACN).

Procedure:
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Dissolve the arylpiperazine and K₂CO₃ in dry ACN in a round-bottom flask.

Add 4-(bromomethyl)-5-methyl-3-phenylisoxazole dropwise at 0°C.

Reflux the mixture for 6–8 hours (monitor via TLC, mobile phase Hexane:EtOAc 7:3).

Filter the inorganic salts while hot.

Evaporate the solvent under reduced pressure.

Purification: Recrystallize from ethanol or purify via silica gel column chromatography.

Validation:1H NMR should show the disappearance of the CH₂Br singlet (~4.4 ppm) and

appearance of the CH₂N singlet (~3.5 ppm).

Biological Assay: MTT Cytotoxicity Screen
Objective: Determine IC50 values against cancer cell lines (e.g., MCF-7, HepG2).

Seeding: Seed cells in 96-well plates at a density of 5,000 cells/well. Incubate for 24h at

37°C / 5% CO₂.

Treatment: Add the synthesized isoxazole derivative at serial dilutions (0.1 µM – 100 µM).

Include DMSO control (<0.1%) and Doxorubicin (positive control).

Incubation: Incubate for 48 hours.

Development: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well. Incubate for 4

hours.

Solubilization: Remove media and add 150 µL DMSO to dissolve formazan crystals.

Readout: Measure absorbance at 570 nm using a microplate reader. Calculate IC50 using

non-linear regression analysis.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b064198/docs?utm_src=pdf-body#comparative-bioactivity-guide-4-bromomethyl-5-methyl-3-phenylisoxazole-its-functionalized-progeny
https://www.benchchem.com/product/b064198/docs#comparative-bioactivity-guide-4-bromomethyl-5-methyl-3-phenylisoxazole-its-functionalized-progeny
https://www.benchchem.com/product/b064198/docs#comparative-bioactivity-guide-4-bromomethyl-5-methyl-3-phenylisoxazole-its-functionalized-progeny
https://www.benchchem.com/product/b064198/docs#comparative-bioactivity-guide-4-bromomethyl-5-methyl-3-phenylisoxazole-its-functionalized-progeny
https://www.benchchem.com/product/b064198/docs#comparative-bioactivity-guide-4-bromomethyl-5-methyl-3-phenylisoxazole-its-functionalized-progeny
https://www.benchchem.com/product/b064198?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b064198?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check
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